Cas no 150521-41-8 (Cyclobutanecarboxylicacid, 2,3-bis(hydroxymethyl)-)

• Product Name: Cyclobutanecarboxylicacid, 2,3-bis(hydroxymethyl)-
• CAS No: 150521-41-8
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 99859
• PubChem ID: 45084961
• Update Time: 2025-04-18

Cyclobutanecarboxylicacid, 2,3-bis(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 2,3-bis(hydroxymethyl)-
• 2,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 2,3-bis(hydroxymethyl)- (9CI)
• DTXSID40665773
• 150521-41-8

• Inchi： 1S/C7H12O4/c8-2-4-1-5(7(10)11)6(4)3-9/h4-6,8-9H,1-3H2,(H,10,11)
• InChI Key： VYTKNDPZWGZXOX-UHFFFAOYSA-N
• SMILES： OCC1C(C(=O)O)CC1CO

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -1

Experimental Properties

• PSA: 77.76